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Compound of Interest

Compound Name: Domperidone-d6

Cat. No.: B588569

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Domperidone-d6, a deuterated analog
of Domperidone, widely utilized as an internal standard in bioanalytical studies. This document
outlines its core physicochemical properties, a detailed experimental protocol for its application
in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods, and a visual
representation of the analytical workflow.

Core Data Presentation

The fundamental properties of Domperidone-d6 are summarized in the table below, providing
a quick reference for researchers.
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Parameter Value References
CAS Number 1329614-18-7 [1][21[3]
Molecular Formula C22H18D6CINsO2 [2][3]
Molecular Weight 431.95 g/mol [1112][3]
Appearance White solid [1]

Labeled internal standard for
o the quantification of
Application . [4]
Domperidone by GC- or LC-

mass spectrometry.

Storage 2-8°C [1]

Experimental Protocol: Quantification of
Domperidone in Human Plasma using LC-MS/MS

The following is a representative, detailed methodology for the determination of domperidone in
human plasma, employing Domperidone-d6 as an internal standard. This protocol is
synthesized from established bioanalytical methods.

1. Materials and Reagents

o Domperidone reference standard

o Domperidone-d6 (internal standard)

» HPLC-grade methanol, acetonitrile, and water

e Formic acid

e Human plasma (with anticoagulant, e.g., K2zEDTA)

2. Preparation of Stock and Working Solutions
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Domperidone Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of
Domperidone in 10 mL of methanol.

Domperidone-d6 Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of
Domperidone-d6 in 1 mL of methanol.

Working Solutions: Prepare serial dilutions of the Domperidone stock solution with a 50:50
methanol:water mixture to create calibration standards and quality control (QC) samples at
various concentrations.

Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the Domperidone-d6 stock
solution with the same diluent.

. Sample Preparation

To 100 pL of plasma sample (calibration standard, QC, or unknown), add 20 uL of the
Domperidone-d6 internal standard working solution.

Vortex mix for 30 seconds.

Add 300 pL of acetonitrile to precipitate plasma proteins.
Vortex mix for 2 minutes.

Centrifuge at 10,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase.
Transfer to an autosampler vial for LC-MS/MS analysis.

. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Conditions
LC System: A high-performance liquid chromatography system.

Column: A C18 analytical column (e.g., 50 x 2.1 mm, 1.8 pm).
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» Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile

(B).
e Flow Rate: 0.3 mL/min.
e Injection Volume: 5 pL.

o Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source in positive ion mode.

e MRM Transitions:
o Domperidone: m/z 426.2 - 175.1

o Domperidone-d6: m/z 432.2 -~ 175.1 (Note: The precursor ion reflects the addition of 6
Daltons from deuterium labeling, while the product ion may be the same as the unlabeled
compound if the deuterium atoms are not in the fragmented portion).

5. Data Analysis

e Quantification is based on the ratio of the peak area of Domperidone to the peak area of the
internal standard (Domperidone-d6).

e A calibration curve is constructed by plotting the peak area ratio against the concentration of
the calibration standards.

e The concentration of Domperidone in the unknown samples is determined from the
calibration curve.

Workflow Visualization

The following diagram illustrates the key stages of the bioanalytical workflow for the
guantification of domperidone using Domperidone-d6 as an internal standard.
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Caption: Bioanalytical workflow for domperidone quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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